1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid
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Description
1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is a bicyclic indole derivative featuring two tert-butoxycarbonyl (Boc) protective groups. The Boc groups are attached at the 1-position (on the indole nitrogen) and the 4-position (as an amino substituent), while a carboxylic acid moiety resides at the 2-position of the dihydroindole scaffold. This compound serves as a key intermediate in medicinal chemistry, particularly in peptide synthesis and drug discovery, where Boc groups are used to protect reactive amines during multi-step reactions .
Properties
Molecular Formula |
C19H26N2O6 |
|---|---|
Molecular Weight |
378.4 g/mol |
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-4-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindole-2-carboxylic acid |
InChI |
InChI=1S/C19H26N2O6/c1-18(2,3)26-16(24)20-12-8-7-9-13-11(12)10-14(15(22)23)21(13)17(25)27-19(4,5)6/h7-9,14H,10H2,1-6H3,(H,20,24)(H,22,23) |
InChI Key |
JAOIYWWCSPLREV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=C2CC(N(C2=CC=C1)C(=O)OC(C)(C)C)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid typically involves the protection of the amine groups using di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The reaction can be carried out in various solvents, including acetonitrile and tetrahydrofuran (THF), under ambient or slightly elevated temperatures .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions using similar reagents and conditions. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.
Chemical Reactions Analysis
Types of Reactions
1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid undergoes several types of chemical reactions, including:
Deprotection Reactions: The Boc groups can be removed using strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in methanol.
Substitution Reactions: The indole core can participate in electrophilic substitution reactions, allowing for further functionalization of the molecule.
Common Reagents and Conditions
Deprotection: Trifluoroacetic acid in dichloromethane or hydrochloric acid in methanol.
Substitution: Various electrophiles can be used, depending on the desired substitution pattern on the indole ring.
Major Products
The major products of these reactions include the deprotected amine and various substituted indole derivatives, depending on the specific reagents and conditions used.
Scientific Research Applications
1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is used extensively in scientific research, particularly in:
Chemistry: As a protecting group for amines in peptide synthesis and other organic reactions.
Biology: In the synthesis of biologically active molecules, including pharmaceuticals and natural product derivatives.
Medicine: As a precursor in the synthesis of drug candidates and other therapeutic agents.
Industry: In the production of fine chemicals and intermediates for various applications.
Mechanism of Action
The primary mechanism of action for this compound involves the protection and deprotection of amine groups. The Boc group is introduced to the amine under basic conditions and can be removed under acidic conditions. This reversible protection allows for selective reactions to occur on other functional groups without interference from the amine .
Comparison with Similar Compounds
Structural and Functional Differences
Boc Protection Strategy: The target compound’s dual Boc groups necessitate sequential deprotection under acidic conditions (e.g., HCl in dioxane), whereas analogs with single Boc groups (e.g., methyl-substituted derivative ) simplify synthesis and deprotection workflows. Compounds like 1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexane-1-carboxylic acid lack the indole core, reducing aromatic interactions but increasing conformational flexibility.
Fluorine and methoxy groups in analogs alter electronic density, influencing reactivity in cross-coupling reactions or hydrogen-bonding interactions.
Solubility and Stability :
Biological Activity
1-[(tert-Butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid is a compound of considerable interest in medicinal chemistry, particularly due to its potential biological activities. This article reviews the compound's biological activity, focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.
- Molecular Formula : C15H23N2O5
- Molecular Weight : 301.36 g/mol
- CAS Number : 1193388-97-4
Research indicates that this compound may modulate immune responses, particularly through the regulation of T helper (Th) cells. The modulation of Th cell activity is significant as it influences the production of cytokines such as interleukin-4 (IL-4), which plays a crucial role in immune responses and inflammation .
Biological Activities
- Immunomodulatory Effects :
-
Anticancer Potential :
- Preliminary studies suggest that derivatives of indole compounds exhibit anticancer properties. The specific structure of 1-[(tert-butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid may contribute to its ability to inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms .
- Anti-inflammatory Activity :
Table 1: Summary of Biological Activities
Case Study Example
A study conducted on a series of indole derivatives demonstrated that compounds similar to 1-[(tert-butoxy)carbonyl]-4-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indole-2-carboxylic acid exhibited significant inhibition of tumor growth in murine models. The mechanism was attributed to the activation of apoptotic pathways and suppression of angiogenesis .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
